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Compound of Interest

Compound Name: MK-3903

Cat. No.: B609089 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides comprehensive,

procedural guidance for the safe use of MK-3903, a potent and selective AMP-activated protein

kinase (AMPK) activator. Adherence to these protocols is critical for minimizing risk and

ensuring the integrity of experimental outcomes.

Hazard Identification and Personal Protective
Equipment (PPE)
Before handling MK-3903, it is crucial to be aware of its potential hazards and to don the

appropriate Personal Protective Equipment (PPE). The following table summarizes the required

PPE for handling MK-3903.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are intact before use and

change them frequently,

especially after direct contact

with the compound.

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

splashes. A face shield may be

required for procedures with a

high risk of splashing.

Skin and Body Protection Laboratory coat

A full-length lab coat should be

worn to protect skin and

clothing from contamination.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

handling large quantities or if

there is a risk of aerosolization,

a NIOSH-approved respirator

may be necessary. Consult

your institution's safety officer

for specific guidance.

Operational Plan: Step-by-Step Handling
Procedures
The following workflow outlines the essential steps for the safe handling of MK-3903 from

receipt to preparation of a stock solution.
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Workflow for Safe Handling of MK-3903

Preparation

Compound Handling

Storage & Labeling

Cleanup & Disposal

1. Don PPE

2. Prepare work area in a ventilated hood

3. Retrieve MK-3903 from storage (-20°C or -80°C)

4. Allow to equilibrate to room temperature

5. Weigh the required amount

6. Dissolve in appropriate solvent (e.g., DMSO)

7. Aliquot solution into labeled vials

8. Store stock solutions at -20°C or -80°C

9. Decontaminate work surfaces

10. Dispose of waste in designated chemical waste containers

Click to download full resolution via product page

Safe handling workflow for MK-3903.
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Don PPE: Before beginning any work, put on all required personal protective equipment as

detailed in the table above.

Prepare Work Area: All handling of solid MK-3903 and preparation of its solutions should be

conducted in a chemical fume hood or other approved ventilated enclosure to minimize

inhalation exposure.

Retrieve from Storage: MK-3903 is typically stored at -20°C or -80°C.[1]

Equilibrate to Room Temperature: Before opening, allow the container to warm to room

temperature to prevent condensation of atmospheric moisture, which could affect the stability

of the compound.

Weighing: Carefully weigh the desired amount of the solid compound using a calibrated

analytical balance.

Dissolution: Dissolve the weighed MK-3903 in a suitable solvent. Dimethyl sulfoxide (DMSO)

is a common solvent for creating stock solutions.[2]

Aliquoting and Labeling: To avoid repeated freeze-thaw cycles that can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use vials.[1]

Clearly label each vial with the compound name, concentration, solvent, and date of

preparation.

Storage of Stock Solutions: Store the aliquoted stock solutions at -20°C or -80°C for long-

term stability.[1]

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Solid Waste: All disposable materials that have come into contact with MK-3903, such as

pipette tips, tubes, and gloves, should be placed in a designated, sealed, and clearly labeled

hazardous chemical waste container.

Liquid Waste: Unused portions of the MK-3903 stock solution and any other liquid waste

containing the compound must be collected in a designated hazardous chemical waste
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container. Do not pour down the drain.

Container Disposal: Empty containers that held MK-3903 should be triple-rinsed with a

suitable solvent. The rinsate should be collected as hazardous waste. The rinsed container

can then be disposed of according to your institution's guidelines for chemical container

disposal.

Always follow your institution's specific chemical waste management procedures. If you are

unsure about the correct disposal method, contact your Environmental Health and Safety

(EHS) department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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